Cas no 790595-18-5 (2-amino-4,4-dimethyl-1,2,3,4-tetrahydronaphthalen-1-one)

• Product Name: 2-amino-4,4-dimethyl-1,2,3,4-tetrahydronaphthalen-1-one
• CAS No: 790595-18-5
• MF: C₁₂H₁₅NO
• MW: 189.253603219986
• CID: 3049117
• PubChem ID: 413887
• Update Time: 2025-08-05

2-amino-4,4-dimethyl-1,2,3,4-tetrahydronaphthalen-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-4,4-dimethyl-1,2,3,4-tetrahydronaphthalen-1-one
• EN300-183841
• AKOS022505590
• 790595-18-5

• Inchi： 1S/C12H15NO/c1-12(2)7-10(13)11(14)8-5-3-4-6-9(8)12/h3-6,10H,7,13H2,1-2H3
• InChI Key： JPISBJBFYQZQON-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(C)(C)CC1N

Computed Properties

• Exact Mass: 189.115364102Da
• Monoisotopic Mass: 189.115364102Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 43.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on 2-amino-4,4-dimethyl-1,2,3,4-tetrahydronaphthalen-1-one

2-Amino-4,4-Dimethyl-1,2,3,4-Tetrahydronaphthalen-1-One: A Comprehensive Overview

The compound with CAS No 790595-18-5, commonly referred to as 2-amino-4,4-dimethyl-1,2,3,4-tetrahydronaphthalen-1-one, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of tetralones, which are known for their unique structural features and diverse biological activities. The tetralone core of this molecule provides a rigid framework that can be further modified to explore its potential in drug discovery and material science.

2-Amino-4,4-dimethyl-1,2,3,4-tetrahydronaphthalen-1-one is characterized by its bicyclic structure, consisting of a naphthalene ring fused with a cyclohexene ring. The presence of an amino group at the 2-position and two methyl groups at the 4-position introduces steric and electronic effects that influence its reactivity and biological behavior. Recent studies have highlighted the importance of such structural features in modulating the compound's interactions with biological targets.

The synthesis of 2-amino-4,4-dimethyl-1,2,3,4-tetrahydronaphthalen-1-one involves a multi-step process that typically begins with the preparation of a suitable naphthalene derivative. Researchers have explored various methodologies to optimize the yield and purity of this compound. For instance, a recent study published in *Journal of Organic Chemistry* demonstrated an efficient route involving a tandem cyclization reaction followed by selective functionalization to introduce the amino and methyl groups.

One of the most promising applications of 2-amino-4,4-dimethyl-1,2,3,4-tetrahydronaphthalen-1-one lies in its potential as a lead compound for drug development. The molecule's ability to interact with protein targets such as kinases and receptors has been extensively studied. A groundbreaking study conducted by Smith et al. (2023) revealed that this compound exhibits potent inhibitory activity against certain oncogenic kinases, making it a valuable candidate for anticancer drug development.

In addition to its pharmacological applications, 2-amino-4,4-dimethyl-1,2,3,4-tetrahydronaphthalen-1-one has also found utility in materials science. Its rigid structure and conjugated system make it an attractive candidate for use in organic electronics. Recent research has focused on incorporating this compound into polymer frameworks to enhance their electrical properties. A study published in *Advanced Materials* demonstrated that films prepared with this compound exhibit improved charge transport characteristics.

The physical properties of 2-amino-4,4-dimethyl-1,2,3,4-tetrahydronaphthalen-1-one are equally noteworthy. Its melting point is reported to be approximately 180°C under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for various analytical techniques including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

From an environmental perspective, the biodegradation and toxicity profiles of 2-amino-4,4-dimethyl-1,2,tetrahydronaphthalenone have been evaluated in recent studies. Results indicate that the compound undergoes moderate biodegradation under aerobic conditions but exhibits low acute toxicity towards aquatic organisms. These findings are crucial for assessing its environmental impact and ensuring safe handling practices.

In conclusion, 790595 - 18 - 5 ( CAS No ), or 2-amino - 4 , 4 - dimethyl - 1 , 2 , 3 , 4 - tetrahydronaphthalen - 1 - one, stands out as a versatile molecule with significant potential across multiple disciplines. Its unique structure provides a foundation for exploring novel chemical transformations and biological interactions. As research continues to uncover new applications for this compound,it is poised to play an increasingly important role in both academic and industrial settings.